Cas no 365526-34-7 (Methyl 4-chloro-3-iodobenzoate)
365526-34-7 structure
Product Name:Methyl 4-chloro-3-iodobenzoate
CAS No:365526-34-7
MF:C8H6ClIO2
MW:296.489513874054
MDL:MFCD09263357
CID:890514
PubChem ID:15521790
Update Time:2025-09-18
Methyl 4-chloro-3-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-Chloro-3-Iodobenzoate
- METHYL 3-IODO-4-CHLOROBENZOATE
- Benzoic acid, 4-chloro-3-iodo-, methyl ester
- LogP
- 4-chloro-3-iodo-benzoic acid methyl ester
- Methyl 4-chloro-3-iodo-benzoate
- LWENYAHUBUWONE-UHFFFAOYSA-N
- 3-Iodo-4-chlorobenzoic acid methyl ester
- CS-0094444
- SCHEMBL2196660
- KA-5035
- DB-069400
- AKOS015890697
- 365526-34-7
- EN300-196310
- Methyl3-Iodo-4-chlorobenzoate
- AB9670
- SY239599
- MFCD09263357
- Methyl 4-chloro-3-iodobenzoate
-
- MDL： MFCD09263357
- Inchi： 1S/C8H6ClIO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3
- InChI Key： LWENYAHUBUWONE-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(C(=O)OC)=C1)Cl
Computed Properties
- Exact Mass: 295.90968
- Monoisotopic Mass: 295.91010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.1
Experimental Properties
- Density: 1.838
- Boiling Point: 315.455°C at 760 mmHg
- Flash Point: 144.582°C
- Refractive Index: 1.608
- PSA: 26.3
Methyl 4-chloro-3-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE212-1g |
Methyl 4-chloro-3-iodobenzoate |
365526-34-7 | 98% | 1g |
237.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE212-5g |
Methyl 4-chloro-3-iodobenzoate |
365526-34-7 | 98% | 5g |
1172.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE212-200mg |
Methyl 4-chloro-3-iodobenzoate |
365526-34-7 | 98% | 200mg |
60.0CNY | 2021-07-17 | |
| Fluorochem | 038619-1g |
Methyl 3-Iodo-4-chlorobenzoate |
365526-34-7 | 95% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 038619-5g |
Methyl 3-Iodo-4-chlorobenzoate |
365526-34-7 | 95% | 5g |
￡64.00 | 2022-03-01 | |
| Fluorochem | 038619-100g |
Methyl 3-Iodo-4-chlorobenzoate |
365526-34-7 | 95% | 100g |
￡840.00 | 2022-03-01 | |
| Chemenu | CM296138-25g |
Methyl 3-Iodo-4-chlorobenzoate |
365526-34-7 | 95% | 25g |
$348 | 2021-06-16 | |
| abcr | AB345689-1 g |
Methyl 4-chloro-3-iodobenzoate; 95% |
365526-34-7 | 1g |
€108.60 | 2022-06-02 | ||
| abcr | AB345689-5 g |
Methyl 4-chloro-3-iodobenzoate; 95% |
365526-34-7 | 5g |
€237.40 | 2022-06-02 | ||
| abcr | AB345689-25 g |
Methyl 4-chloro-3-iodobenzoate; 95% |
365526-34-7 | 25g |
€623.80 | 2022-06-02 |
Methyl 4-chloro-3-iodobenzoate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
365526-34-7 (Methyl 4-chloro-3-iodobenzoate) Related Products
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- 58123-72-1(3-Chloro-4-iodobenzoic acid)
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- 874569-39-8(Methyl 3-chloro-4-iodobenzoate)
- 918402-52-5(Ethyl 3-chloro-2-iodobenzoate)
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